Cas no 496021-24-0 ((2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide)

• Product Name: (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide
• CAS No: 496021-24-0
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 6509568
• Update Time: 2025-05-19

(2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide
• (E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-cyano-N-(pyridin-2-yl)acrylamide
• 2-Propenamide, 2-cyano-3-[3-methoxy-4-(phenylmethoxy)phenyl]-N-2-pyridinyl-

• Inchi： 1S/C23H19N3O3/c1-28-21-14-18(10-11-20(21)29-16-17-7-3-2-4-8-17)13-19(15-24)23(27)26-22-9-5-6-12-25-22/h2-14H,16H2,1H3,(H,25,26,27)
• InChI Key： KYNRCMYFBCNYBV-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC=C1)(=O)C(C#N)=CC1=CC=C(OCC2=CC=CC=C2)C(OC)=C1

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 646.1±55.0 °C(Predicted)
• pka: 9.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide

Introduction to (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide (CAS No. 496021-24-0)

(2E-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule, identified by its Chemical Abstracts Service (CAS) number 496021-24-0, represents a class of heterocyclic amides with potential applications in drug discovery and molecular medicine. The structural framework of this compound incorporates several key functional groups, including a cyano group, a benzyloxy substituent, a methoxy group, and a pyridine ring, which collectively contribute to its unique chemical properties and biological activities.

The synthesis and characterization of (2E-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide) have been extensively studied to understand its reactivity and potential therapeutic utility. The presence of the cyano group at the propenamide position introduces electrophilic characteristics, making it a viable candidate for further functionalization. Additionally, the benzyloxy and methoxy groups provide steric and electronic modulation, influencing the molecule's interactions with biological targets. The pyridine moiety enhances the compound's solubility in polar solvents and contributes to its binding affinity with certain enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel amide-based compounds for their pharmacological properties. Specifically, amides derived from propenone derivatives have shown promise in modulating various biological pathways. The compound (2E-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide) has been investigated for its potential role in inhibiting key enzymes involved in inflammatory responses and metabolic disorders. Preliminary studies suggest that this molecule may exhibit anti-inflammatory effects by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs).

The structural design of (2E-3-4-(benzyloxy)-3-methoxyphenyl-2-cyano-N-(pyridin-2-yl)prop-2-enamide) aligns with current trends in drug development, where multitarget engagement is favored for improved therapeutic outcomes. The combination of the cyano group's electrophilic nature with the aromaticity of the phenyl ring and pyridine moiety creates a versatile scaffold for further derivatization. This flexibility allows chemists to explore various modifications that could enhance the compound's bioavailability, selectivity, and overall efficacy.

The benzyloxy group, in particular, has been recognized for its ability to enhance metabolic stability while maintaining good solubility. This characteristic is crucial for pharmaceutical applications, as it ensures that the drug remains active in biological systems without rapid degradation. Furthermore, the methoxy group provides additional electronic modulation, which can fine-tune the compound's interaction with biological targets. These features make (2E-3-4-(benzyloxy)-3--)prop-enamideediam) an attractive candidate for further exploration in medicinal chemistry.

In vitro studies have begun to unravel the mechanistic aspects of () interactions with target proteins. Initial results indicate that this compound may bind to specific sites on enzymes such as COX or PPARs, leading to inhibitory effects on their catalytic activity. These findings are supported by computational modeling studies that predict favorable binding affinities between (
)) and its target proteins.
Additionally
The cyano group's ability
to participate
in hydrogen bonding or
other non-covalent interactions further enhances its binding potential.
These structural features make
this compound
a promising candidate
for further development.

The methoxy group also plays a critical role in modulating
the compound's
pharmacokinetic properties.
By enhancing lipophilicity
while maintaining good solubility,
it ensures that
the drug can effectively cross biological membranes.
This balance is essential
for achieving therapeutic levels
in vivo.

Beyond its potential therapeutic applications,



(CAS No.) has also attracted interest
for its synthetic utility.
The presence of multiple functional groups provides chemists with numerous opportunities
to explore novel derivatives through various synthetic strategies.

In conclusion,<(CAS No.) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further development into a novel therapeutic agent. As research continues to uncover new biological targets and mechanisms, compounds like () are poised to play a crucial role in addressing unmet medical needs.